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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246 Get Quote

Essential Safety and Handling Guide for 9-
Anthraldehyde
For Immediate Use by Laboratory Professionals: This document provides critical safety

protocols, personal protective equipment (PPE) requirements, and logistical plans for the

handling and disposal of 9-Anthraldehyde (CAS 642-31-9). Adherence to these guidelines is

essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Key Data
9-Anthraldehyde is a yellow crystalline solid that poses several health risks.[1][2] It is known to

cause skin, eye, and respiratory irritation.[2][3] Although its toxicological properties have not

been fully investigated, it is considered harmful if inhaled, swallowed, or absorbed through the

skin.[2][4]

Table 1: GHS Hazard Statements for 9-Anthraldehyde

Code Hazard Statement Source

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [3]

| H335 | May cause respiratory irritation |[3] |
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Table 2: Physical and Chemical Properties of 9-Anthraldehyde

Property Value Source(s)

Molecular Formula C₁₅H₁₀O [2][5]

Molecular Weight 206.24 g/mol [6]

Appearance Yellow crystalline powder [1][2]

Melting Point 103-105 °C [1][5][7]

Boiling Point ~405.7 °C at 760 mmHg [5][7]

Flash Point ~269.2 °C [2][5]

Density ~1.2 g/cm³ [5][7]

| Solubility | Soluble in toluene. |[1][2][8] |

Operational Plan: From Preparation to Storage
A systematic approach is crucial when working with 9-Anthraldehyde. This involves

establishing proper engineering controls, using the correct PPE, and following strict handling

and storage procedures.

Step 1: Engineering Controls
Ventilation: Always handle 9-Anthraldehyde in a well-ventilated area.[3][4] A certified

chemical fume hood or local exhaust ventilation is required to keep airborne concentrations

low and minimize inhalation risk.[4][9]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.[4]

Step 2: Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.[9]

Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166

(EU) standards.[1][4] A face shield may be necessary for operations with a higher risk of
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splashing.

Skin Protection:

Gloves: Wear chemically resistant, impervious gloves (e.g., Nitrile rubber) inspected for

integrity before each use.[4]

Lab Coat/Clothing: A lab coat or other protective clothing is mandatory to prevent skin

contact.[4][10]

Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is

typically not required.[1][11] However, if dust formation is likely or ventilation is insufficient, a

NIOSH-approved N95 or P1 (EN 143) particulate respirator must be used.[1] All respirator

use must comply with a formal respiratory protection program (e.g., OSHA 29 CFR

1910.134).[4]

Step 3: Safe Handling Procedures
Limit all unnecessary personal contact with the chemical.[10]

Avoid breathing dust or fumes.[1][3]

Minimize dust generation and accumulation during handling.[3][4]

Wash hands and exposed skin thoroughly with soap and water after handling and before

breaks.[1][3][10]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[10]

Contaminated work clothing should be removed and laundered separately before reuse.[4]

[10]

Step 4: Storage Requirements
Store in a cool, dry, and well-ventilated area.[3][4][10]

Keep containers tightly closed and securely sealed to prevent leakage.[4][10]
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Store locked up, away from incompatible materials such as strong oxidizing agents and

strong bases.[2][7][8][10]

Protect containers from physical damage.[10]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

Step 1: First-Aid Measures
Have the Safety Data Sheet (SDS) available when seeking medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[4][12] Remove contact lenses if present and easy to

do so.[1][3] Seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected skin with

large amounts of soap and water for at least 15 minutes.[1][3][4] Seek medical attention if

irritation develops or persists.[3][10]

Inhalation: Move the exposed person to fresh air immediately.[1][3][4] If breathing is difficult,

provide oxygen. If the person is not breathing, give artificial respiration.[3][4] Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting.[3][4][12] Never give anything by mouth to an

unconscious person.[1][4] Rinse the mouth with water and seek immediate medical attention.

[1][3]

Step 2: Spill Containment and Cleanup
Minor Spills:

Evacuate unnecessary personnel from the area.

Wear full PPE as described in Section 2.

Avoid generating dust.[4][10]
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Carefully sweep or vacuum up the spilled solid. Do not use compressed air for cleaning.

[10]

Place the collected material into a suitable, sealed, and properly labeled container for

disposal.[4][10]

Major Spills:

Clear the area of all personnel and move upwind.[10]

Alert the appropriate emergency response team.[10]

Prevent the spill from entering drains or waterways.[3][10]

Step 3: Waste Disposal
Disposal of 9-Anthraldehyde and its containers must be handled as hazardous waste.[3][9]

All waste must be disposed of through a licensed waste disposal company, in strict

accordance with all federal, state, and local environmental regulations.[3][10]

Do not allow the chemical to enter drains, soil, or waterways.[3][9]

Safe Handling Workflow
The following diagram illustrates the procedural flow for safely handling 9-Anthraldehyde.
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Workflow for Safe Handling of 9-Anthraldehyde

Preparation

Execution

Post-Handling & Disposal

1. Risk Assessment & SOP Review

2. Gather Materials & Verify Chemical Integrity

3. Confirm Engineering Controls
(Fume Hood, Eyewash)

4. Don Personal Protective Equipment (PPE)

5. Handle 9-Anthraldehyde per SOP

Spill Occurs?

7. Decontaminate Work Area & Equipment

8. Doff & Inspect PPE

9. Segregate & Label Waste

10. Dispose of Waste via Approved Channels

No 6a. Execute Spill Cleanup Protocol

Yes

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 9-Anthraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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